4-Bromo-2-(1-cyclopropyl-vinyl)-1-fluoro-benzene

• Molecular Formula: C11H10BrF
• Molecular Weight: 241.10 g/mol
• IUPAC Name: 4-bromo-2-(1-cyclopropylethenyl)-1-fluorobenzene
• InChI: InChI=1S/C11H10BrF/c1-7(8-2-3-8)10-6-9(12)4-5-11(10)13/h4-6,8H,1-3H2
• InChI Key: ZNYVBEGMCSAUMM-UHFFFAOYSA-N
• Canonical SMILES: C=C(C1CC1)C2=C(C=CC(=C2)Br)F

Description

4-Bromo-2-(1-cyclopropyl-vinyl)-1-fluoro-benzene is a useful research compound. Its molecular formula is C11H10BrF and its molecular weight is 241.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of methyltriphenylphosphonium bromide (7.142 g, 20 mmol) in toluene (50 ml) was treated with potassium amylate (1.7 M in toluene, 11.76 ml, 20 mmol), and the mixture was stirred at 0° C. for 30 minutes. A solution of (5-bromo-2-fluoro-phenyl)-cyclopropyl-methanone (4.05 g, 17 mmol) in toluene (17 ml) was added and the mixture stirred at room temperature for 2 hours. For the workup, the mixture was extracted with water and ethyl acetate, the organic layer separated, dried and evaporated at reduced pressure. After chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent, the 4-bromo-2-(1-cyclopropyl-vinyl)-1-fluoro-benzene was obtained as yellow oil (3.816 g, 95% of theory). Mass (calculated) C11H10BrF [241.102]; (found) [M+H]+=241, [M+2-H]+=243.